Sodium 2,5-dichloronicotinate
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Overview
Description
Sodium 2,5-dichloronicotinate is a useful research compound. Its molecular formula is C6H2Cl2NNaO2 and its molecular weight is 213.98. The purity is usually 95%.
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Scientific Research Applications
Sodium Reduction in Processed Meat The significant role of sodium chloride in processed meat products for flavor, texture, and shelf-life is undeniable. However, the health implications of high sodium intake have led to strategies for sodium reduction. These include gradual reduction, use of salt substitutes, and innovative technologies like high pressure processing to maintain safety and taste without compromising microbial stability of low-sodium products (Inguglia et al., 2017).
Sodium in Energy Storage Sodium 2,5-dichloronicotinate's relevance extends into energy storage, particularly in sodium-ion batteries. These batteries are gaining attention for large-scale storage due to sodium's abundance and low cost. Research focuses on electrode materials and electrolytes to improve sodium-ion batteries for renewable energy and smart grid applications. Challenges include finding suitable materials for stable and efficient storage solutions (Pan, Hu, & Chen, 2013).
Sodium Hypochlorite in Endodontics Sodium hypochlorite is a common endodontic irrigant due to its effective disinfecting properties. Despite its benefits, its extravasation can lead to severe tissue damage. Guidelines have been proposed to manage sodium hypochlorite injuries effectively, emphasizing the importance of careful handling and immediate response to minimize complications (Farook et al., 2014).
Microbial Safety in Food Processing The antimicrobial properties of sodium chloride are crucial for ensuring the microbial safety of various food products. Sodium chloride inhibits the growth and toxin production of pathogens like Clostridium botulinum in processed meats and cheeses. Despite the push for sodium reduction, its importance in food safety underscores the need for balanced approaches that maintain food quality while addressing health concerns (Taormina, 2010).
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Properties
IUPAC Name |
sodium;2,5-dichloropyridine-3-carboxylate |
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InChI |
InChI=1S/C6H3Cl2NO2.Na/c7-3-1-4(6(10)11)5(8)9-2-3;/h1-2H,(H,10,11);/q;+1/p-1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUYLRJJTFPILFG-UHFFFAOYSA-M |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C(=O)[O-])Cl)Cl.[Na+] |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2NNaO2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.98 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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